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Compound of Interest

Compound Name: 2-Picenecarboxylic acid

Cat. No.: B14747725 Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with 2-Picenecarboxylic acid (CAS

No. 118172-80-8). The following procedural guidance outlines the necessary personal

protective equipment (PPE), safe handling protocols, and disposal plans to ensure a secure

laboratory environment.

Personal Protective Equipment (PPE)
When handling 2-Picenecarboxylic acid, the use of appropriate personal protective

equipment is mandatory to prevent contact with the eyes, skin, and respiratory tract. The

following table summarizes the required PPE.
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Protection Type Recommended Equipment Specifications and Usage

Eye and Face Protection
Chemical safety goggles or

glasses

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166. A face shield

may be necessary for splash

hazards.

Skin Protection Chemical-resistant gloves

Select gloves based on the

potential hazards, duration of

use, and physical conditions of

the workplace.

Laboratory coat

A standard lab coat should be

worn to protect against

incidental contact.

Respiratory Protection Respirator

Required when there is a risk

of dust formation or inhalation

of vapors. Use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Operational Plan: Safe Handling and Storage
Adherence to proper handling and storage protocols is critical to minimize exposure risks and

maintain the integrity of the compound.

Handling:

Avoid Contact: Prevent all direct contact with the skin, eyes, and clothing.

Ventilation: Use only in a well-ventilated area, such as a chemical fume hood.

Dust Prevention: Avoid the formation of dust and aerosols.

Hygiene: Wash hands thoroughly after handling. Remove and wash contaminated clothing

before reuse.
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Ignition Sources: Keep away from sources of ignition.

Storage:

Container: Keep the container tightly closed.

Conditions: Store in a dry and well-ventilated place.

Temperature: Recommended storage temperature is -20°C for the long term and 2-8°C for

the short term[1].

Disposal Plan
Proper disposal of 2-Picenecarboxylic acid and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Disposal: Dispose of this material and its container at a licensed professional waste

disposal service.

Container Disposal: Offer surplus and non-recyclable solutions to a licensed disposal

company.

Environmental Precautions: Do not let the product enter drains. Prevent further leakage or

spillage if it is safe to do so.

PPE Selection Workflow
The following diagram illustrates the logical workflow for selecting the appropriate personal

protective equipment when handling 2-Picenecarboxylic acid.
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Caption: PPE Selection Workflow for 2-Picenecarboxylic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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